Cas no 2138139-03-2 (2-Bromo-6-cyclohexylpyridine-4-carboxylic acid)

• Product Name: 2-Bromo-6-cyclohexylpyridine-4-carboxylic acid
• CAS No: 2138139-03-2
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5821933
• PubChem ID: 161149953
• Update Time: 2025-07-02

2-Bromo-6-cyclohexylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138139-03-2
• 2-bromo-6-cyclohexylpyridine-4-carboxylic acid
• EN300-734183
• SCHEMBL23684212
• 2-Bromo-6-cyclohexylpyridine-4-carboxylic acid

• Inchi： 1S/C12H14BrNO2/c13-11-7-9(12(15)16)6-10(14-11)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,15,16)
• InChI Key： IPERTAFKAOBHHH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(C2CCCCC2)=N1

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Bromo-6-cyclohexylpyridine-4-carboxylic acid

Research Brief on 2-Bromo-6-cyclohexylpyridine-4-carboxylic acid (CAS: 2138139-03-2): Recent Advances and Applications

2-Bromo-6-cyclohexylpyridine-4-carboxylic acid (CAS: 2138139-03-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic derivative, featuring a bromo-substituted pyridine core and a cyclohexyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly as a building block for kinase inhibitors and other pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Bromo-6-cyclohexylpyridine-4-carboxylic acid as a precursor in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The research demonstrated that the bromo-substituted pyridine scaffold could be efficiently functionalized to yield potent and selective BTK inhibitors with improved pharmacokinetic properties. The study employed a combination of structure-activity relationship (SAR) analysis and molecular docking to optimize the compound's binding affinity.

In addition to its role in kinase inhibitor development, recent research has investigated the compound's utility in metal-catalyzed cross-coupling reactions. A 2024 publication in Organic Letters detailed its use in palladium-catalyzed Suzuki-Miyaura couplings, enabling the synthesis of diverse biaryl derivatives with potential applications in materials science and drug discovery. The study reported high yields and excellent functional group tolerance, underscoring the compound's synthetic versatility.

From a pharmacological perspective, 2-Bromo-6-cyclohexylpyridine-4-carboxylic acid has shown promise in the design of anti-inflammatory agents. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2) with reduced gastrointestinal toxicity compared to traditional NSAIDs. The researchers attributed this improved safety profile to the compound's unique structural features that modulate its interaction with the COX-2 active site.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, which are crucial for rational drug design. These studies have revealed that the bromine atom at the 2-position and the carboxylic acid group at the 4-position create a distinctive electronic environment that influences both its reactivity and potential biological activity.

Looking forward, 2-Bromo-6-cyclohexylpyridine-4-carboxylic acid continues to be an important scaffold in medicinal chemistry. Ongoing research is exploring its application in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design. The compound's unique combination of structural features and synthetic accessibility positions it as a valuable tool for addressing challenging targets in drug discovery.